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Compound of Interest

Compound Name: Thalirugidine

Cat. No.: B13412123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Thalirugidine is a research chemical with limited publicly available safety and

toxicity data. The following application notes and protocols are based on general best practices

for handling potent, uncharacterized chemical compounds. A thorough risk assessment should

be conducted before handling this substance, and all operations should be performed by

trained personnel in a controlled laboratory setting.

Introduction
Thalirugidine is a complex organic molecule intended for research and development

purposes. Due to the lack of comprehensive toxicological data, it must be handled with the

utmost care, assuming it is a potent and hazardous substance. These guidelines provide a

framework for the safe handling, storage, and disposal of Thalirugidine to minimize exposure

risks to personnel and the environment.

Compound Data
Limited specific quantitative data for Thalirugidine is available in the public domain. The

following table summarizes known information and highlights the data gaps. Researchers must

exercise caution and assume a high hazard potential.
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Property Data Source

Chemical Name

(1S)-1-[[4-[5-[[(1S)-5-hydroxy-

6,7-dimethoxy-2-methyl-3,4-

dihydro-1H-isoquinolin-1-

yl]methyl]-2-

methoxyphenoxy]phenyl]methy

l]-6,7-dimethoxy-2-methyl-3,4-

dihydro-1H-isoquinolin-5-ol

PubChem[1]

CAS Number 64215-95-8 ChemicalBook[2]

Molecular Formula C39H46N2O8 ChemicalBook[2]

Molecular Weight 670.79 g/mol ChemicalBook[2]

Physical Appearance
Assumed to be a solid,

crystalline powder.
N/A

Toxicity Data (LD50)

Not available. The compound's

toxicity is unknown. It should

be handled as a potent

compound.

N/A

Carcinogenicity Not available. N/A

Mutagenicity Not available. N/A

Teratogenicity Not available. N/A

Stability

Avoid mixing with strong acids

and oxidants. Store in a cool,

dry, well-ventilated place.

ChemBK

Solubility

Not available. To be

determined experimentally in a

controlled setting.

N/A

Experimental Protocols
Risk Assessment and Engineering Controls
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A thorough risk assessment must be performed before any experiment involving Thalirugidine.

Due to the unknown nature of its hazards, stringent engineering controls are mandatory.

Primary Engineering Control: All handling of solid Thalirugidine and concentrated solutions

must be conducted in a certified chemical fume hood or a containment glove box to prevent

inhalation of airborne particles.

Secondary Engineering Control: The laboratory should have restricted access and be

equipped with appropriate ventilation and emergency equipment, including a safety shower

and an eyewash station.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Thalirugidine:

Gloves: Double-gloving with nitrile gloves is required. Check for compatibility with the

solvents being used. Gloves must be changed immediately if contaminated.

Eye Protection: Chemical safety goggles or a face shield must be worn.

Lab Coat: A dedicated lab coat, preferably disposable or made of a non-permeable material,

must be worn and kept in the laboratory.

Respiratory Protection: If there is a risk of aerosol generation outside of a primary

containment device, a properly fitted respirator (e.g., N95 or higher) should be used.
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Preparation Handling Thalirugidine Post-Handling

Enter Lab Don Lab Coat Wear Safety Goggles Don Inner Gloves Don Outer Gloves Work in Fume Hood Remove Outer Gloves Remove Inner Gloves Remove Goggles Remove Lab Coat Wash Hands Thoroughly

Waste Generation

Segregation & Collection

Final Disposal

Contaminated Labware
(Gloves, Vials, Pipettes)

Solid Cytotoxic
Waste Container

Contaminated Liquids
(Solvents, Media)

Liquid Cytotoxic
Waste Container

Contaminated Sharps
(Needles, Syringes)

Sharps Cytotoxic
Waste Container

Secure Temporary Storage
(Labeled & Segregated)

EHS Hazardous
Waste Pickup

High-Temperature
Incineration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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